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Compound of Interest

Compound Name: N,N-Diisopropylethylenediamine

Cat. No.: B087191 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Overview
N,N'-Diisopropylethylenediamine is an organic compound featuring an ethylenediamine

backbone with isopropyl groups attached to each nitrogen atom.[1] This structure, particularly

the dual amine functionality and the steric hindrance provided by the isopropyl groups, gives it

unique chemical properties. It is a colorless liquid with a distinct amine odor and is miscible with

water.[1][2] Its versatility makes it a valuable intermediate and ligand in various chemical

applications, including organic synthesis, coordination chemistry, and pharmaceutical

development.[1][3]

Physicochemical Properties and Safety Information
Proper handling and storage of N,N'-Diisopropylethylenediamine are crucial due to its

hazardous nature. It is a flammable liquid and vapor that causes severe skin burns and eye

damage.[2][4][5]

Table 1: Physicochemical Data for N,N'-Diisopropylethylenediamine
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Property Value Reference

Chemical Formula C₈H₂₀N₂ [3]

Molecular Weight 144.26 g/mol [3]

CAS Number 121-05-1 / 4013-94-9 [2][4]

Appearance Colorless liquid [1][3]

Boiling Point 169-171 °C [6]

Density ~0.798 - 0.828 g/mL at 25 °C [2][6]

Refractive Index ~1.4289 - 1.442 at 20 °C [2][6]

Flash Point 54 °C (129 °F) [2]

Solubility

Fully miscible in water; soluble

in organic solvents like ethanol

and acetone.[2][7]

UN Number 2733 / 2734 [2][3]

Safety and Handling Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[4]

Handling: Use only in a well-ventilated area or under a chemical fume hood.[8] Keep away

from heat, sparks, open flames, and hot surfaces.[4][6] Ground/bond container and receiving

equipment to prevent static discharge.

Storage: Store in a cool, dry, and well-ventilated place.[4] It is air-sensitive; store away from

air and oxidizing agents.[2] Keep the container tightly closed.[4]

First Aid: In case of skin contact, immediately remove contaminated clothing and rinse with

water.[4] For eye contact, rinse cautiously with water for several minutes.[4] If inhaled, move

the person to fresh air.[8] If swallowed, do NOT induce vomiting and seek immediate medical

attention.[4][8]
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Key Applications
N,N'-Diisopropylethylenediamine serves as a versatile compound in several scientific fields.

Organic Synthesis: It is a crucial intermediate in the synthesis of pharmaceuticals, notably

the nootropic drug pramiracetam.[1][9] It is also used to produce other organic compounds,

such as 1,4-diisopropyl-piperazin-2-one.[1][2] Its chiral structure makes it valuable in

asymmetric synthesis for producing enantiopure compounds.[1]

Coordination Chemistry and Catalysis: The nitrogen atoms readily donate their electron pairs

to form stable coordination complexes with various transition metals, such as copper(II).[1]

These complexes can exhibit interesting properties like thermochromism.[1][6] It is frequently

used as a ligand for metathesis catalysts, which are important in rearranging carbon-carbon

double bonds.[1][2]

Drug Development: Historically, it was a key lead compound in the development of the anti-

tuberculosis drug Ethambutol.[1] More recently, it has been incorporated into pH-sensitive

polymers for creating self-assembled micelles used in targeted drug delivery systems for

cancer therapy.[1]

Applications of N,N'-Diisopropylethylenediamine
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Caption: Logical relationships of key application areas.

Experimental Protocols
This protocol describes the synthesis of N,N'-Diisopropylethylenediamine from N,N-

diisopropylamino chloroethane hydrochloride, adapted from patent literature.[9] This method is

noted for its high yield and use of readily available materials.[9]

Table 2: Effect of Temperature and Pressure on Ammonolysis Reaction Yield

Temperature
(°C)

Pressure
(MPa)

Reaction Time
(hours)

Yield (%) Reference

120 6 Not Specified 91.07 [1]

120 3.5 5 84.76 [1]

80 2 2 Not Specified [1]

Materials and Reagents:

N,N-diisopropylamino chloroethane hydrochloride (raw material)

Liquid ammonia (NH₃)

Benzene (solvent)

High-pressure reactor with stirring and temperature control

Sodium hydroxide (NaOH) solution

Separatory funnel

Distillation apparatus

Procedure:

Reactor Setup: Add 93g (0.465 mol) of N,N-diisopropylamino chloroethane hydrochloride

and 279g of benzene into a high-pressure reactor.[9]
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Ammonia Addition: Seal the reactor and introduce 119g (7 mol) of liquid ammonia.[9] The

molar ratio of the hydrochloride raw material to ammonia should be between 1:5 and 1:15.[9]

Reaction: Increase the temperature to 120°C over 3 hours, allowing the pressure to rise to 6

MPa.[9] Maintain these conditions for 2-6 hours with continuous stirring.[9]

Cooling and Depressurization: After the reaction is complete, cool the reactor to room

temperature and carefully vent the excess ammonia.

Work-up: Transfer the reaction mixture to a separatory funnel. Add a strong base solution

(e.g., NaOH) to neutralize the hydrochloride and bring the pH to 12.5-13.5.[10]

Extraction: Separate the organic layer (benzene containing the product). The aqueous layer

can be extracted again with benzene to maximize recovery.

Purification: Combine the organic layers and remove the benzene solvent under reduced

pressure. The crude product is then purified by distillation to yield N,N'-

Diisopropylethylenediamine.[1]
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Caption: Workflow for the synthesis of N,N'-Diisopropylethylenediamine.
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This protocol provides a general framework for using N,N'-Diisopropylethylenediamine as a

bidentate ligand to form a metal complex for a catalytic reaction.

Materials and Reagents:

N,N'-Diisopropylethylenediamine

Metal precursor (e.g., a salt of copper, ruthenium, etc.)

Anhydrous, deoxygenated solvent (e.g., THF, Toluene)

Substrate for the catalytic reaction

Schlenk line or glovebox for inert atmosphere operations

Magnetic stirrer and hotplate

Procedure:

Ligand-Metal Complex Formation: a. In an inert atmosphere (glovebox or Schlenk line),

dissolve the metal precursor in the anhydrous solvent in a Schlenk flask. b. In a separate

flask, dissolve an equimolar amount of N,N'-Diisopropylethylenediamine in the same solvent.

c. Slowly add the ligand solution to the stirring metal precursor solution at room temperature.

d. Stir the mixture for a specified time (e.g., 1-4 hours) to allow for complete complex

formation. The formation of the complex may be indicated by a color change.

Catalytic Reaction: a. To the flask containing the newly formed catalyst complex, add the

substrate for the reaction. b. If required, add any other reagents or co-catalysts. c. Heat the

reaction mixture to the desired temperature and monitor its progress using an appropriate

analytical technique (e.g., TLC, GC-MS).

Product Isolation: a. Once the reaction is complete, cool the mixture to room temperature. b.

Quench the reaction if necessary (e.g., by adding water or a specific quenching agent). c.

Extract the product into a suitable organic solvent. d. Dry the organic layer over an

anhydrous drying agent (e.g., MgSO₄), filter, and concentrate the solvent in vacuo. e. Purify

the crude product using column chromatography, distillation, or recrystallization.
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Caption: General workflow for using N,N'-Diisopropylethylenediamine as a ligand.
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Characterization and Quality Control
The identity, purity, and structural integrity of synthesized or purchased N,N'-

Diisopropylethylenediamine are confirmed using a combination of spectroscopic and

chromatographic methods.[1] Commercially available purities typically range from 97% to 99%.

[1][11]

Table 3: Spectroscopic and Analytical Data

Technique Expected Results Reference

¹H NMR

Shows distinct signals for

methyl, methine, secondary

amine, and methylene protons.

[1]

FT-IR (cm⁻¹)

ν(N-H) ~3300; ν(C-H) 2850-

3000; δ(N-H) ~1580; ν(C-N)

~1130.

[1]

Mass Spec (EI-MS)

Molecular ion peak [M]⁺ at m/z

144.26. Fragmentation pattern

dominated by α-cleavage.

[1]

Gas Chrom. (GC)

Used to determine purity by

comparing the area of the

product peak to impurity

peaks.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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